Cas no 1315368-63-8 (ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate)

• Product Name: ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate
• CAS No: 1315368-63-8
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 5572833
• Update Time: 2025-06-28

ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate
• Benzenepropanoic acid, 5-bromo-β-hydroxy-2-methoxy-, ethyl ester

• Inchi： 1S/C12H15BrO4/c1-3-17-12(15)7-10(14)9-6-8(13)4-5-11(9)16-2/h4-6,10,14H,3,7H2,1-2H3
• InChI Key： BHJUSVUEVLMEEZ-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(OCC)=O)=CC(Br)=CC=C1OC

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 403.1±45.0 °C(Predicted)
• pka: 13.34±0.20(Predicted)

Additional information on ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate

Professional Introduction to Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate (CAS No. 1315368-63-8)

Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate, with the chemical identifier CAS No. 1315368-63-8, is a compound of significant interest in the field of chemical and biomedical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in various scientific domains, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a phenyl ring substituted with both bromine and methoxy functional groups. This specific arrangement of substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the 5-bromo-2-methoxyphenyl group enhances its reactivity, enabling diverse transformations that are pivotal for constructing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring similar structural motifs. The bromine and methoxy groups on the phenyl ring contribute to the compound's ability to interact with biological targets, suggesting potential therapeutic applications. For instance, such derivatives have been investigated for their roles in modulating enzyme activity and receptor binding, which are critical mechanisms in drug design.

One of the most compelling aspects of Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacokinetic profiles and improved target specificity. The ester group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a staple in synthetic libraries used by pharmaceutical companies and academic institutions alike.

The compound's relevance extends beyond pharmaceutical applications. In agrochemical research, derivatives of Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate have been explored for their potential as intermediates in the synthesis of pesticides and herbicides. The structural features that make it attractive in drug development also contribute to its efficacy in protecting crops from pests and diseases, highlighting its broad utility across multiple industries.

Recent advancements in computational chemistry have further illuminated the promise of Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate. Molecular modeling studies have demonstrated its ability to bind to various biological targets with high affinity, suggesting multiple avenues for therapeutic intervention. These simulations have provided valuable insights into how modifications to the molecule can enhance its biological activity, guiding experimental efforts toward more effective drug candidates.

The synthesis of Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate itself is an intriguing challenge that has spurred innovation in synthetic methodologies. Chemists have developed efficient routes to produce this compound with high yield and purity, underscoring its importance as a synthetic intermediate. These synthetic strategies not only facilitate access to this compound but also contribute to the broader field of organic chemistry by introducing novel techniques and approaches.

In conclusion, Ethyl 3-(5-bromo-2-methoxyphenyl)-3-hydroxypropanoate (CAS No. 1315368-63-8) represents a fascinating compound with far-reaching implications in chemical biology and drug discovery. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a cornerstone in modern medicinal chemistry. As research continues to uncover new applications for this molecule, its significance is sure to grow, driving further innovation and discovery in the years to come.